Cas no 2138529-90-3 (tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate
• CAS No: 2138529-90-3
• MF: C₁₄H₁₇F₃N₂O₃
• MW: 318.291594266891
• CID: 5909474
• PubChem ID: 165492526
• Update Time: 2025-05-21

tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1145954
• 2138529-90-3
• tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate

• Inchi： 1S/C14H17F3N2O3/c1-13(2,3)22-12(21)19-11-9(5-4-8-18-11)10(20)6-7-14(15,16)17/h4-5,8H,6-7H2,1-3H3,(H,18,19,21)
• InChI Key： VWZRYJXEPWTRJR-UHFFFAOYSA-N
• SMILES： FC(CCC(C1=CC=CN=C1NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 318.11912689g/mol
• Monoisotopic Mass: 318.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate (CAS No. 2138529-90-3)

The compound tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate, with the CAS number 2138529-90-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a pyridine core substituted with a 4,4,4-trifluorobutanoyl group and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes, including the trifluoromethyl group, contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate has surged due to their pivotal role in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in kinase inhibition and protease modulation, areas that dominate current drug discovery trends. The incorporation of fluorine atoms into organic frameworks is a hot topic, as evidenced by the growing number of publications and patents focusing on fluorine-containing bioactive molecules.

The synthesis of CAS No. 2138529-90-3 typically involves multi-step organic reactions, including acylations, carbamate formations, and protecting group strategies. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and confirm its identity, aligning with industry standards for quality control.

From an SEO perspective, queries related to "tert-butyl carbamate derivatives," "trifluorobutanoyl pyridine synthesis," and "CAS 2138529-90-3 applications" are increasingly common, reflecting the compound's relevance in academic and industrial research. Additionally, discussions on platforms like ResearchGate and PubMed highlight its utility in cancer research and neurological disorder studies, further boosting its visibility in scientific communities.

Environmental and regulatory considerations also play a role in the compound's adoption. While tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate is not classified as hazardous, its handling requires adherence to good laboratory practices (GLP) to ensure safety. The green chemistry movement has spurred interest in developing sustainable synthesis routes for such fluorinated intermediates, addressing concerns about waste reduction and energy efficiency.

In conclusion, tert-butyl N-[3-(4,4,4-trifluorobutanoyl)pyridin-2-yl]carbamate (CAS 2138529-90-3) represents a cutting-edge example of how fluorine chemistry is shaping the future of life sciences. Its applications span from drug development to material innovation, making it a subject of ongoing exploration. As researchers continue to uncover its full potential, this compound is poised to remain a focal point in high-impact scientific literature and industrial applications.